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Compound of Interest

Compound Name: 1-Octanol

Cat. No.: B7770563

An in-depth analysis of the toxicological effects of 1-Octanol on various aquatic organisms
reveals its classification as harmful to aquatic life, with long-lasting effects noted in some
cases.[1][2][3][4] The toxicity varies across different trophic levels, including fish, invertebrates,
and algae, with specific lethal and effective concentrations documented in numerous studies.
This technical guide provides a comprehensive overview of the quantitative toxicity data,
details the experimental protocols used for assessment, and visualizes the general workflow of
aguatic toxicity testing.

Quantitative Toxicological Data

The aquatic toxicity of 1-Octanol is typically characterized by acute and chronic endpoints.
Acute toxicity is often measured as the median lethal concentration (LC50) for fish or the
median effective concentration (EC50) for invertebrates (immobilization) and algae (growth
inhibition) over a short period (e.g., 48 to 96 hours).[5] Chronic toxicity is assessed over a
longer duration, observing endpoints like reproduction or growth, and is often expressed as the
No-Observed-Effect Concentration (NOEC).

Toxicity to Fish

Studies on fish, particularly the Fathead minnow (Pimephales promelas), have established the
acute toxicity of 1-Octanol.
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. . Concentrati Exposure
Species Endpoint . Test Type Reference
on (mgl/L) Duration

Pimephales

LC50 135 96 hours Flow-through
promelas
Pimephales

LC50 11.4-12.9 96 hours Flow-through
promelas
Pimephales

LC50 13.3 96 hours Flow-through
promelas
Fish (general) LC50 13.3 96 hours Not Specified
Pimephales

NOEC 0.26 33 days Flow-through
promelas

Toxicity to Aquatic Invertebrates

The primary model organism for aquatic invertebrate toxicity is the water flea, Daphnia magna.

. . Concentrati Exposure
Species Endpoint . Test Type Reference
on (mglL) Duration

Daphnia -
EC50 32.7-51.1 48 hours Not Specified

magna

Aquatic .
NOEC 1.0 21 days Not Specified

Invertebrates

Daphnia .
NOEC 1.0 21 days Reproduction

magna

Toxicity to Algae and Microorganisms

The impact of 1-Octanol on primary producers like algae and on microorganisms is crucial for

assessing ecosystem-level effects.
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. . Concentrati Exposure
Species Endpoint . Test Type Reference
on (mgl/L) Duration

Desmodesmu )
_ ErC50 14 48 hours Static
s subspicatus

Algae .
EC50 33.39 96 hours Not Specified

(calculated)

Activated Respiration
EC50 350 3 hours o

Sludge Inhibition

Experimental Protocols

The toxicological data presented are derived from standardized experimental protocols,
primarily following guidelines set by the Organisation for Economic Co-operation and
Development (OECD). These guidelines ensure that the data are reliable, reproducible, and
comparable across different studies and substances.

Acute Fish Toxicity Test (OECD Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of the test fish over
a 96-hour period (96h LC50).

o Test Organism: Typically a freshwater species like the Fathead minnow (Pimephales
promelas).

o Test Conditions: Fish are exposed to the test substance in a controlled environment. The test
can be static (water is not changed), semi-static (water is renewed periodically), or flow-
through (water is continuously replaced). For 1-Octanol, flow-through tests are commonly
cited.

o Parameters: Key water quality parameters such as temperature, pH, and dissolved oxygen
are monitored throughout the test.

o Endpoint: The primary endpoint is mortality. Observations are made at 24, 48, 72, and 96
hours, and the LC50 is calculated at the end of the test.
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Daphnia sp. Acute Immobilisation Test (OECD Guideline
202)

This test evaluates the acute toxicity to crustaceans, measuring the concentration that
immobilizes 50% of the daphnids (48h EC50).

¢ Test Organism:Daphnia magna is a commonly used species.

o Test Conditions: Young daphnids (less than 24 hours old) are exposed to a range of
concentrations of the test substance for 48 hours.

o Endpoint: The endpoint is immobilization, defined as the inability to swim within 15 seconds
after gentle agitation of the test vessel.

Alga, Growth Inhibition Test (OECD Guideline 201)

This test assesses the effects of a substance on the growth of freshwater algae (e.g.,
Desmodesmus subspicatus).

¢ Test Organism: A rapidly growing green algae species is used.

o Test Conditions: A culture of exponentially growing algae is exposed to the test substance
over 48 or 72 hours under controlled conditions of light, temperature, and nutrients.

o Endpoint: The primary endpoint is the inhibition of growth, which can be measured as a
reduction in biomass (yield) or a reduction in growth rate. The results are expressed as the
EC50 (e.g., ErC50 for growth rate).

Chronic Toxicity Tests (e.g., OECD Guideline 210, 211)

Chronic tests are conducted over a longer period and assess sublethal endpoints.

o Fish Early-life Stage Toxicity Test (OECD 210): This test exposes newly fertilized fish eggs to
the substance through to a juvenile stage, typically for 30 or more days. Endpoints include
hatching success, survival, and growth (length and weight). The NOEC for these parameters
is determined.
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» Daphnia Magna Reproduction Test (OECD 211): This test exposes daphnids to the
substance over 21 days, covering a significant portion of their lifespan. The primary endpoint
is the reproductive output (number of live offspring produced). The NOEC for reproduction is

the key result.

Mechanisms and Environmental Fate

1-Octanol is a straight-chain fatty alcohol. Its mode of toxic action in aquatic organisms is
generally considered to be narcosis, a hon-specific mechanism where the chemical partitions
into cell membranes, disrupting their function. The octanol-water partition coefficient (log Kow)
is a key parameter in predicting this effect; for 1-octanol, the log Kow is 3.00. This value
suggests a moderate potential for bioconcentration in aquatic organisms. The substance is
considered readily biodegradable and persistence is unlikely.

Visualizations

To better understand the process of aquatic toxicity assessment, the following diagrams
illustrate the typical experimental workflow and the conceptual relationship between toxicity
data and environmental risk assessment.
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Caption: Generalized workflow for aquatic toxicity testing.
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Caption: Conceptual model for environmental risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological studies of 1-Octanol on aquatic
organisms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7770563#toxicological-studies-of-1-octanol-on-
aguatic-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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